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Compound of Interest

Compound Name: Iminodiacetic acid hydrochloride

Cat. No.: B8638863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 2802-06-4
This technical guide provides a comprehensive overview of iminodiacetic acid
hydrochloride, a compound of significant interest in various scientific and pharmaceutical

domains. This document outlines its chemical and physical properties, provides detailed

experimental protocols for its synthesis and analysis, and discusses its primary applications,

particularly its role as a chelating agent and in diagnostic imaging.

Compound Identification and Properties
Iminodiacetic acid hydrochloride, systematically known as N-(carboxymethyl)glycine

hydrochloride, is the hydrochloride salt of iminodiacetic acid. It is a white crystalline solid.

Table 1: Chemical Identifiers and Physical Properties of Iminodiacetic Acid Hydrochloride
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Property Value Reference

CAS Registry Number 2802-06-4 [1][2][3]

Molecular Formula C₄H₈ClNO₄ [1][2][3]

Molecular Weight 169.56 g/mol [1][2]

IUPAC Name
2-(carboxymethylamino)acetic

acid;hydrochloride
[2]

Synonyms

N-(Carboxymethyl)glycine

hydrochloride, Diglycine

hydrochloride

[2]

Appearance Crystals [4]

Melting Point 238-239 °C (decomposes) [4]

Solubility

Concentrated aqueous

solutions yield the free acid

when adjusted to pH 2 with

NaOH.

[4]

Synthesis of Iminodiacetic Acid Hydrochloride
Several methods for the synthesis of iminodiacetic acid and its subsequent conversion to the

hydrochloride salt have been reported. Below are detailed protocols for two common

approaches.

Experimental Protocol: Synthesis from
Monochloroacetic Acid and Glycine
This method involves the reaction of monochloroacetic acid with glycine in the presence of a

base, followed by acidification to yield the hydrochloride salt.

Materials:

Monochloroacetic acid
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Glycine

Calcium hydroxide

Concentrated hydrochloric acid

Methanol

Procedure:

To a solution of 18.9 g (0.2 mol) of monochloroacetic acid in 10 cm³ of water, add 7.4 g (0.1

mol) of calcium hydroxide.

In a separate beaker, prepare a solution of 15 g (0.2 mol) of glycine in 15 cm³ of water and

add 14.8 g (0.2 mol) of calcium hydroxide. Heat this solution to 73-75 °C.

With stirring, add the hot glycine solution in portions to the monochloroacetic acid solution.

Maintain the pH of the reaction mixture between 9 and 11 and the temperature at 65-70 °C.

After the addition is complete, continue to stir the reaction mass at the same temperature.

Acidify the reaction mixture with 33 cm³ (0.4 mol) of concentrated hydrochloric acid at a

temperature of 85-90 °C until a pH of 1.8-2.0 is reached.

Cool the solution to 5-10 °C to precipitate the product.

Isolate the target product by filtration.

The filtered product can be washed with methanol.

Experimental Protocol: Synthesis from
Iminodiacetonitrile
This protocol details the hydrolysis of iminodiacetonitrile to iminodiacetic acid, which is then

converted to the hydrochloride salt.

Materials:
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Iminodiacetonitrile

Calcium hydroxide

37% Hydrochloric acid

Methanol

Water

Procedure:

Suspend 47.55 g (0.5 mol) of iminodiacetonitrile in 190 g of water in a reaction vessel.

Add 40.7 g (0.55 mol) of calcium hydroxide to the suspension.

Allow the hydrolysis reaction to proceed at 25°C for 5 hours.

After the reaction is complete, neutralize the solution by adding 108 g (1.1 mol) of 37%

hydrochloric acid.

Concentrate the reaction solution under vacuum until its weight is reduced to 100 g.

Add 300 ml of methanol to precipitate the iminodiacetic acid crystals.

Filter the precipitated crystals, wash with 20 ml of methanol, and dry in a vacuum dryer at

60°C for 24 hours to obtain the product.

Reactants

Reaction Work-up & Purification Final Product

Monochloroacetic Acid

Alkylation

Glycine

Acidification (HCl) Precipitation Filtration Iminodiacetic Acid
Hydrochloride
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of iminodiacetic acid hydrochloride.

Analytical Methods
The purity and identity of iminodiacetic acid hydrochloride can be assessed using various

analytical techniques.

High-Performance Liquid Chromatography (HPLC)
A common method for the analysis of iminodiacetic acid involves pre-column derivatization

followed by HPLC.

Experimental Protocol: HPLC Analysis with Pre-column Derivatization

Materials and Reagents:

Iminodiacetic acid standard solutions (e.g., 2, 4, 6, 8, 10 mg/mL)

2,4-Dinitrofluorobenzene (DNFB) solution

1mol/L Sodium bicarbonate (NaHCO₃) solution

0.2mol/L Phosphate buffer (pH 7.0)

Methanol (HPLC grade)

0.05mol/L Acetic acid-sodium acetate solution

Water (distilled or deionized)

Procedure:

Derivatization:

To 0.1 mL of the standard or sample solution, add 1.0 mL of 1 mol/L NaHCO₃ solution, 0.4

mL of 6% (v/v) 2,4-dinitrofluorobenzene in acetonitrile, and 1.0 mL of distilled water.
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React the mixture at 60°C in the dark for 30 minutes.

After cooling, add 7.5 mL of 0.2 mol/L phosphate buffer (pH 7.0).

Filter the solution through a syringe filter before injection.

Chromatographic Conditions:

Column: C18 column

Mobile Phase: Methanol : 0.05 mol/L acetic acid-sodium acetate solution (55:45 v/v)

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection: UV at an appropriate wavelength for the DNFB derivative.

Table 2: Spectral Data for Iminodiacetic Acid

Technique Key Data Points

FT-IR (KBr Pellet)

Characteristic peaks for O-H (carboxylic acid),

N-H (secondary amine), C=O (carbonyl), and C-

N stretching.

Mass Spectrometry (EI)
Molecular ion peak and characteristic

fragmentation pattern.

¹H NMR
Signals corresponding to the methylene protons

adjacent to the nitrogen and carboxyl groups.

Applications in Research and Drug Development
Iminodiacetic acid and its derivatives have several important applications, primarily stemming

from their ability to chelate metal ions.

Chelating Agent
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Iminodiacetic acid is a tridentate ligand, meaning it can form three bonds to a central metal ion

through its nitrogen atom and the two carboxylate groups. This property makes it an effective

chelating agent for various divalent and trivalent metal ions. This is utilized in areas such as

heavy metal removal and as a component of ion-exchange resins.

M²⁺

N

O O

Click to download full resolution via product page

Caption: Chelation of a divalent metal ion (M²⁺) by iminodiacetate.

Radiopharmaceuticals and Diagnostic Imaging
Derivatives of iminodiacetic acid are crucial in nuclear medicine. Technetium-99m (⁹⁹ᵐTc)

labeled iminodiacetic acid derivatives, such as those used in hepatobiliary iminodiacetic acid

(HIDA) scans, are employed as radiotracers to evaluate the function of the liver, gallbladder,

and bile ducts.

HIDA Scan Workflow:

A ⁹⁹ᵐTc-labeled iminodiacetic acid derivative is injected intravenously into the patient.

The radiotracer is taken up by hepatocytes and excreted into the bile.
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A gamma camera tracks the flow of the radiotracer from the liver, into the gallbladder, and

then into the small intestine.

This allows for the diagnosis of conditions such as cholecystitis, bile duct obstruction, and

bile leaks.[2]

Safety and Handling
Iminodiacetic acid hydrochloride should be handled with appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat. It may cause skin and eye

irritation. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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